Cas no 2096329-98-3 (2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester)

2-(N-Butylaminomethyl)-5-fluorophenylboronic acid pinacol ester is a boronic acid derivative featuring a fluorinated aromatic core and a butylaminomethyl substituent. The pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its structural features facilitate efficient biaryl bond formation. The fluorine substituent offers electronic modulation, while the butylaminomethyl group may improve solubility in organic solvents. Its robust stability under typical reaction conditions makes it a reliable intermediate for pharmaceutical and materials science applications. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.

2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester structure

2096329-98-3 structure

Product Name:2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester

CAS No:2096329-98-3

MF:C₁₇H₂₇BFNO₂

MW:307.211188554764

MDL:MFCD18087739

CID:4637797

PubChem ID:53217287

Update Time:2025-05-27

2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester
- N-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)butan-1-amine
- N-[[4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]butan-1-amine
- 2096329-98-3
- BUTYL({[4-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL})AMINE
- F72649
- 2-(N-Butylaminomethyl-5-fluorophenylboronic Acid Pinacol Ester
- CS-0176814
- MFCD18087739
- BS-34436
- MDL： MFCD18087739
- Inchi： 1S/C17H27BFNO2/c1-6-7-10-20-12-13-8-9-14(19)11-15(13)18-21-16(2,3)17(4,5)22-18/h8-9,11,20H,6-7,10,12H2,1-5H3
- InChI Key： GJEPQRJVLKTPFZ-UHFFFAOYSA-N
- SMILES： FC1C=CC(CNCCCC)=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

Exact Mass: 307.2118874g/mol
Monoisotopic Mass: 307.2118874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.5

2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1239580-1g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester	2096329-98-3	97%	1g	$180	2024-06-06
eNovation Chemicals LLC	Y1239580-5g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester	2096329-98-3	97%	5g	$470	2024-06-06
abcr	AB311557-1 g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester; 97%	2096329-98-3		1g	€246.00	2023-04-26
abcr	AB311557-5 g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester; 97%	2096329-98-3		5g	€654.00	2023-04-26
abcr	AB311557-10 g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester; 97%	2096329-98-3		10g	€1062.00	2023-04-26
abcr	AB311557-1g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester, 97%; .	2096329-98-3	97%	1g	€246.00	2025-04-20
abcr	AB311557-5g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester, 97%; .	2096329-98-3	97%	5g	€654.00	2025-04-20
abcr	AB311557-10g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester, 97%; .	2096329-98-3	97%	10g	€1062.00	2025-04-20
1PlusChem	1P01EI4S-250mg	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester	2096329-98-3	97%	250mg	$24.00	2023-12-19
1PlusChem	1P01EI4S-1g	2-(N-Butylaminomethyl-5-fluorophenylboronic acid, pinacol ester	2096329-98-3	97%	1g	$61.00	2023-12-19